1-bromoisoquinolin-7-ol
Description
1-bromoisoquinolin-7-ol is a chemical compound with the molecular formula C9H6BrNO . It has a molecular weight of 224.06 .
Molecular Structure Analysis
The InChI code for 1-bromoisoquinolin-7-ol is 1S/C9H6BrNO/c10-9-8-5-7 (12)2-1-6 (8)3-4-11-9/h1-5,12H . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
1-bromoisoquinolin-7-ol is a powder at room temperature . More specific physical and chemical properties are not provided in the available resources.Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful. It has the hazard statements H302, H315, H319, and H335, which mean it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively . Appropriate safety measures should be taken while handling this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-bromoisoquinolin-7-ol can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2-methylbenzoic acid", "sodium hydroxide", "sulfuric acid", "isoquinoline", "phosphorus tribromide", "sodium carbonate", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2-methylbenzoic acid to 2-methylbenzoyl chloride using thionyl chloride and pyridine as a catalyst.", "Step 2: Conversion of isoquinoline to 7-hydroxyisoquinoline using sodium hydroxide and sulfuric acid.", "Step 3: Conversion of 7-hydroxyisoquinoline to 7-bromoisoquinolin-1-ol using phosphorus tribromide.", "Step 4: Conversion of 7-bromoisoquinolin-1-ol to 1-bromoisoquinolin-7-ol using sodium carbonate and ethanol as a solvent." ] } | |
CAS RN |
1694232-81-9 |
Molecular Formula |
C9H6BrNO |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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